4-chloro-N-cyclohexyl-3-methylbenzenesulfonamide

• IUPAC Name: 4-chloro-N-cyclohexyl-3-methylbenzenesulfonamide
• InChI: InChI=1S/C13H18ClNO2S/c1-10-9-12(7-8-13(10)14)18(16,17)15-11-5-3-2-4-6-11/h7-9,11,15H,2-6H2,1H3
• InChI Key: LOADMAYAMNZAFE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)S(=O)(=O)NC2CCCCC2)Cl
• Molecular Formula: C13H18ClNO2S
• Molecular Weight: 287.81 g/mol

Description

Synthesis Analysis

The synthesis of sulfonamide derivatives, including compounds similar to 4-chloro-N-cyclohexyl-3-methylbenzenesulfonamide, often involves reactions of N-(benzenesulfonyl)cyanamide potassium salts with corresponding hydrazinecarbodithioic acid esters, carbothioic acid hydrazides, or amino compounds. These processes yield a variety of sulfonamide compounds with potential antibacterial activity, indicating the versatility of sulfonamide synthesis methods (J. Sławiński et al., 2013).

Molecular Structure Analysis

Research into the molecular structure of sulfonamide compounds, including those similar to this compound, reveals intricate details about their crystalline forms and intramolecular interactions. For instance, certain sulfonamide compounds crystallize in specific space groups, featuring intramolecular hydrogen bonding and other interactions that contribute to their supramolecular structure (J. Mague et al., 2014).

Chemical Reactions and Properties

Sulfonamide compounds undergo various chemical reactions, including alkylation, arylation, and reactions with nucleophiles, which highlight their reactivity and potential for functionalization. These reactions are crucial for the development of sulfonamide derivatives with enhanced properties or for specific applications (Brock A. Stenfors & F. Ngassa, 2020).